Cas no 58028-74-3 (2-(pyrrolidin-1-yl)benzaldehyde)

• Product Name: 2-(pyrrolidin-1-yl)benzaldehyde
• CAS No: 58028-74-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD03419322
• CID: 381611
• PubChem ID: 2106885
• Update Time: 2025-06-13

2-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-yl)benzaldehyde
• 2-(1-Pyrrolidinyl)benzaldehyde
• 2-pyrrolidin-1-ylbenzaldehyde
• 2-Pyrrolidin-1-yl-benzaldehyde
• Benzaldehyde,2-(1-pyrrolidinyl)-
• 2-Pyrrolidinobenzaldehyde
• Benzaldehyde, 2-(1-pyrrolidinyl)-
• 2-pyrrolidinylbenzaldehyde
• BAS 10156458
• 2-Pyrrolizinobenzaldehyde
• QJHUKBIDTDKVSL-UHFFFAOYSA-N
• KM0162
• SBB010579
• TRA0051579
• VZ25192
• RP0292
• AKOS000303163
• PS-6244
• CS-0094412
• SY003049
• SCHEMBL3220834
• DTXSID50366547
• EN300-07351
• A831706
• AMY4682
• FT-0600818
• MFCD03419322
• AC-2818
• 58028-74-3
• J-506591
• Z56968507
• DB-006216
• 2-(pyrrolidin-1-yl)benzaldehyde

• MDL： MFCD03419322
• Inchi： 1S/C11H13NO/c13-9-10-5-1-2-6-11(10)12-7-3-4-8-12/h1-2,5-6,9H,3-4,7-8H2
• InChI Key： QJHUKBIDTDKVSL-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 2

Experimental Properties

• Density: 1.125±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 153 ºC (1 Torr)
• Flash Point: 120.7±12.5 ºC,
• Solubility: Slightly soluble (1.1 g/l) (25 º C),

2-(pyrrolidin-1-yl)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(pyrrolidin-1-yl)benzaldehyde

Introduction to 2-(pyrrolidin-1-yl)benzaldehyde (CAS No. 58028-74-3)

2-(pyrrolidin-1-yl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 58028-74-3, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic aldehyde derivative features a benzaldehyde moiety linked to a pyrrolidine ring, making it a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural framework has garnered considerable attention from researchers due to its potential applications in medicinal chemistry and drug development.

The compound's molecular structure, characterized by a rigid aromatic ring and a nitrogen-containing heterocycle, contributes to its remarkable chemical properties. The presence of the aldehyde group (CHO) at the para position relative to the pyrrolidine nitrogen enhances its reactivity, allowing for diverse functionalization strategies. These attributes make 2-(pyrrolidin-1-yl)benzaldehyde a valuable building block for designing novel pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological effects of this compound. Preliminary studies have suggested that 2-(pyrrolidin-1-yl)benzaldehyde exhibits promising biological activities, particularly in the context of central nervous system (CNS) disorders. Its ability to interact with specific neurotransmitter receptors has been investigated, highlighting its potential as a precursor for developing novel therapeutics.

One of the most intriguing aspects of 2-(pyrrolidin-1-yl)benzaldehyde is its role in modulating enzyme activity. Research indicates that this compound can influence the function of certain enzymes involved in metabolic pathways, which may have implications for treating metabolic disorders. Additionally, its interaction with biological targets such as kinases and G protein-coupled receptors (GPCRs) has been explored, suggesting potential applications in oncology and cardiovascular diseases.

The synthesis of 2-(pyrrolidin-1-yl)benzaldehyde typically involves multi-step organic reactions, often starting from commercially available precursors. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic utility but also demonstrate the advancements in modern organic chemistry.

From a computational chemistry perspective, 2-(pyrrolidin-1-yl)benzaldehyde has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with biological targets at an atomic level. The insights gained from such simulations have been instrumental in guiding the design of more potent and selective analogs. This interdisciplinary approach underscores the importance of integrating experimental and computational techniques in drug discovery.

The pharmaceutical industry has shown particular interest in 2-(pyrrolidin-1-yl)benzaldehyde due to its structural similarity to known bioactive compounds. Its scaffold can be modified to enhance pharmacokinetic properties such as solubility and bioavailability. Furthermore, the compound's ability to undergo derivatization allows for the creation of libraries of compounds for high-throughput screening (HTS). This approach has been successful in identifying lead compounds with therapeutic potential.

In conclusion, 2-(pyrrolidin-1-yl)benzaldehyde (CAS No. 58028-74-3) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic avenues, this compound is poised to play a significant role in the development of next-generation drugs.